3-amino-N,N,2-trimethylbenzamide
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Description
3-Amino-N,N,2-trimethylbenzamide (CAS: 1269199-47-4) is a substituted benzamide derivative with the molecular formula C₁₀H₁₄N₂O·HCl (molecular weight: 215) . It features an amino group at the 3-position of the benzene ring, two N-methyl groups on the amide nitrogen, and a methyl group at the 2-position. The compound is commonly isolated as a hydrochloride salt, exhibiting moderate lipophilicity (LogP: 0.34) and high purity (95%) . Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical research, particularly for drug discovery targeting neurological or metabolic pathways .
Properties
Molecular Formula |
C10H14N2O |
|---|---|
Molecular Weight |
178.23 g/mol |
IUPAC Name |
3-amino-N,N,2-trimethylbenzamide |
InChI |
InChI=1S/C10H14N2O/c1-7-8(10(13)12(2)3)5-4-6-9(7)11/h4-6H,11H2,1-3H3 |
InChI Key |
GOSIRQMOIMXAQS-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC=C1N)C(=O)N(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-amino-N,N,2-trimethylbenzamide typically involves the acylation of 3-amino-2,4,6-trimethylbenzoic acid with appropriate reagents. One common method includes the reaction of 3-amino-2,4,6-trimethylbenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with ammonia or an amine to yield the desired benzamide derivative.
Industrial Production Methods: Industrial production of 3-amino-N,N,2-trimethylbenzamide may involve similar synthetic routes but on a larger scale. The use of automated reactors and optimized reaction conditions ensures high yield and purity of the final product. The process may also include purification steps such as recrystallization or chromatography to achieve the desired quality.
Types of Reactions:
Oxidation: 3-Amino-N,N,2-trimethylbenzamide can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.
Reduction: Reduction reactions can convert the carbonyl group of the benzamide to an amine, resulting in the formation of 3-amino-N,N,2-trimethylbenzenamine.
Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the amino and methyl groups influence the reactivity and orientation of the substitution.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Electrophilic reagents like halogens or sulfonyl chlorides can be used under acidic or basic conditions.
Major Products Formed:
Oxidation: Formation of nitroso or nitro derivatives.
Reduction: Formation of 3-amino-N,N,2-trimethylbenzenamine.
Substitution: Various substituted benzamides depending on the electrophile used.
Scientific Research Applications
3-Amino-N,N,2-trimethylbenzamide has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.
Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-amino-N,N,2-trimethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the benzamide moiety can interact with hydrophobic pockets. These interactions can modulate the activity of the target protein, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Features
Table 1: Structural Comparison of 3-Amino-N,N,2-Trimethylbenzamide and Analogues
Key Observations :
Key Observations :
- Catalytic C–H activation is a shared method for benzamide derivatives but requires precise control to avoid over-methylation .
- Low yields in amidation reactions (e.g., ) highlight challenges in sterically hindered systems compared to thiophene derivatives, which achieve higher yields via hydrazide-aldehyde condensation .
Physical and Chemical Properties
Table 3: Comparative Physicochemical Data
*Estimated from HPLC retention time (R.T. = 5.9 min, 70% CH₃CN).
†Predicted based on alkyl substitution.
Key Observations :
- The hydrochloride salt form of 3-amino-N,N,2-trimethylbenzamide improves aqueous solubility compared to neutral thiophene derivatives .
- Thiophene carbohydrazides exhibit higher LogP due to aromatic and hydrazide groups, favoring lipid membrane penetration .
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